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Compound of Interest

Compound Name: 2-Amino-6-chloro-4-nitrophenol

Cat. No.: B3029376 Get Quote

Essential Safety and Handling Guide for 2-Amino-6-
chloro-4-nitrophenol
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-chloro-4-nitrophenol, tailored for research, scientific, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing environmental impact.

Hazard Identification and Personal Protective Equipment (PPE)

2-Amino-6-chloro-4-nitrophenol is a chemical that requires careful handling due to its

potential hazards. It is known to cause skin and eye irritation, and may lead to an allergic skin

reaction.[1][2][3] It can also cause respiratory irritation.[2][4] Furthermore, it is toxic to aquatic

life with long-lasting effects.[1] Adherence to the recommended personal protective equipment

(PPE) is mandatory to ensure user safety.
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Protection Type Recommended PPE Standards/Specifications

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.

Conforming to EN 166 (EU) or

NIOSH (US) approved

standards.[1][2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and

impervious, fire/flame-resistant

clothing.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[1]

Respiratory Protection

A full-face respirator is

necessary if exposure limits

are exceeded or irritation is

experienced.

Use respirators and

components tested and

approved under NIOSH (US)

or CEN (EU) standards.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Amino-6-chloro-4-nitrophenol is critical to minimize

exposure and prevent accidents.

Preparation:

Ensure a well-ventilated handling area, such as a chemical fume hood.[1][4]

Verify that an eyewash station and safety shower are readily accessible.[5]

Inspect all PPE for integrity before use.[1][4]

Handling:

Avoid the formation of dust and aerosols.[1][4]

Use non-sparking tools to prevent ignition.[1]

Avoid contact with skin and eyes.[1][4]

Wash hands thoroughly after handling.[1][2][6]
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Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from incompatible materials such as oxidizing agents.[5]

For long-term storage, a freezer is recommended.[5]

Accidental Release and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

ensure safety and environmental protection.

Accidental Release Measures

Step Procedure

1. Evacuation & Isolation
Evacuate personnel to a safe area and keep

people away from and upwind of the spill.[1]

2. Control Ignition Sources Remove all sources of ignition.[1]

3. Containment
Prevent further leakage or spillage if it is safe to

do so. Do not let the chemical enter drains.[1][2]

4. Clean-up

Dampen the solid spill material with 60-70%

ethanol and transfer it to a suitable container for

disposal.[7] Use spark-proof tools and

explosion-proof equipment.[1]

5. Decontamination

Wash all contaminated surfaces with 60-70%

ethanol followed by a soap and water solution.

[7]

Disposal Plan

Dispose of 2-Amino-6-chloro-4-nitrophenol and its containers in accordance with all

applicable local, state, and federal regulations.
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Waste Type Disposal Method

Unused Product

Offer surplus and non-recyclable solutions to a

licensed disposal company.[4] Burn in a

chemical incinerator equipped with an

afterburner and scrubber.[4]

Contaminated Packaging Dispose of as unused product.[4]

Spill Residue

Collect in a suitable, closed container for

disposal by a licensed professional waste

disposal service.[1][4][7]

Workflow for Safe Handling of 2-Amino-6-chloro-4-
nitrophenol
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Caption: Workflow for the safe handling of 2-Amino-6-chloro-4-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3029376?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-amino-6-chloro-4-nitrophenol-pid_Rock10388.html
https://aksci.com/sds/J92365_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4679699
https://pubchem.ncbi.nlm.nih.gov/compound/4679699
https://www.capotchem.cn/doc/msds_6358-09-4.do
https://www.fishersci.com/store/msds?partNumber=AAH6676606&productDescription=2-AMINO-6-CHLRO-4-NTROPHENO+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-amino-6-chloro-4-nitrophenol.htm
https://cameochemicals.noaa.gov/chemical/19764
https://cameochemicals.noaa.gov/chemical/19764
https://www.benchchem.com/product/b3029376#personal-protective-equipment-for-handling-2-amino-6-chloro-4-nitrophenol
https://www.benchchem.com/product/b3029376#personal-protective-equipment-for-handling-2-amino-6-chloro-4-nitrophenol
https://www.benchchem.com/product/b3029376#personal-protective-equipment-for-handling-2-amino-6-chloro-4-nitrophenol
https://www.benchchem.com/product/b3029376#personal-protective-equipment-for-handling-2-amino-6-chloro-4-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029376?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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